Cas no 2094854-23-4 (N-(2-carbamoyl-1-cyclopropylethyl)prop-2-enamide)

• Product Name: N-(2-carbamoyl-1-cyclopropylethyl)prop-2-enamide
• CAS No: 2094854-23-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6466858
• PubChem ID: 121582005
• Update Time: 2025-10-30

N-(2-carbamoyl-1-cyclopropylethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-carbamoyl-1-cyclopropylethyl)prop-2-enamide
• Z2285377612
• AKOS033849869
• 2094854-23-4
• EN300-25046191

• Inchi： 1S/C9H14N2O2/c1-2-9(13)11-7(5-8(10)12)6-3-4-6/h2,6-7H,1,3-5H2,(H2,10,12)(H,11,13)
• InChI Key： UFNQANLUNHLNKE-UHFFFAOYSA-N
• SMILES： O=C(CC(C1CC1)NC(C=C)=O)N

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.2Ų

Additional information on N-(2-carbamoyl-1-cyclopropylethyl)prop-2-enamide

N-(2-Carbamoyl-1-Cyclopropylethyl)Prop-2-Enamide: A Comprehensive Overview

The compound with CAS No. 2094854-23-4, commonly referred to as N-(2-carbamoyl-1-cyclopropylethyl)prop-2-enamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropane ring with a carbamoyl group and an enamide functional group, making it a versatile building block for various applications.

Recent studies have highlighted the potential of N-(2-carbamoyl-1-cyclopropylethyl)prop-2-enamide in drug discovery and development. Its structure allows for extensive chemical modification, enabling researchers to explore its properties as a lead compound for therapeutic agents. The cyclopropane ring, in particular, has been shown to contribute to the molecule's stability and bioavailability, making it an attractive candidate for further investigation.

One of the most promising areas of research involving this compound is its application in the development of anti-inflammatory agents. Scientists have found that the enamide group in N-(2-carbamoyl-1-cyclopropylethyl)prop-2-enamide exhibits potent anti-inflammatory activity, which could be harnessed to create novel treatments for conditions such as arthritis and other inflammatory diseases.

In addition to its therapeutic potential, N-(2-carbamoyl-1-cyclopropylethyl)prop-2-enamide has also been explored for its role in agrochemicals. Its ability to interact with various biological systems makes it a candidate for developing pesticides and herbicides with improved efficacy and reduced environmental impact.

The synthesis of this compound has been optimized through advancements in organic chemistry techniques. Researchers have developed efficient methods to construct the cyclopropane ring and the enamide group, ensuring that the compound can be produced in large quantities for industrial applications.

Moreover, the structural versatility of N-(2-carbamoyl-1-cyclopropylethyl)prop-2-enamide has led to its use as a precursor in the synthesis of more complex molecules. Its ability to undergo various chemical transformations makes it an invaluable tool in medicinal chemistry and combinatorial synthesis.

Looking ahead, ongoing research into this compound is expected to uncover even more applications across diverse fields such as materials science and biotechnology. Its unique combination of structural features positions it as a key player in advancing scientific innovation.